Cas no 215-64-5 (15,22-diazapentacyclo[12.8.0.0^{2,7}.0^{8,13}.0^{16,21}]docosa-1(22),2,4,6,8(13),9,11,14,16(21),17,19-undecaene)

• Product Name: 15,22-diazapentacyclo[12.8.0.0^{2,7}.0^{8,13}.0^{16,21}]docosa-1(22),2,4,6,8(13),9,11,14,16(21),17,19-undecaene
• CAS No: 215-64-5
• MF: C₂₀H₁₂N₂
• MW: 280.322684288025
• CID: 257524
• PubChem ID: 9166
• Update Time: 2025-04-19

15,22-diazapentacyclo[12.8.0.0^{2,7}.0^{8,13}.0^{16,21}]docosa-1(22),2,4,6,8(13),9,11,14,16(21),17,19-undecaene Chemical and Physical Properties

Names and Identifiers

• Dibenzo[a,c]phenazine
• DIBENZO-(A,C)-PHENAZINE
• phenanthro[9,10-b]quinoxaline
• 1,2,3,4-Dibenzphenazine
• 1,2:3,4-Dibenzophenazine
• Phenanthrazine
• 15,22-diazapentacyclo[12.8.0.0^{2,7}.0^{8,13}.0^{16,21}]docosa-1(22),2,4,6,8(13),9,11,14,16(21),17,19-undecaene
• F0243-0007
• 15,22-diazapentacyclo[12.8.0.0?,?.0?,??.0??,??]docosa-1(14),2(7),3,5,8(13),9,11,15,17,19,21-undecaene
• Phenanthro-9',3-quinoxaline
• Dibenz[a,c]phenazine
• Z56791881
• Phenanthrazine (VAN)
• 1,4-Dibenzophenazine
• NSC 6945
• Phenanthro(9,10-b)quinoxaline
• AI3-24100
• FA46H2Q0KS
• UNII-FA46H2Q0KS
• 215-64-5
• Phenanthro-9',10':2,3-quinoxaline
• CBDivE_001593
• NSC6945
• 9,14-Diazadibenz[a,c]anthracene
• NSC-6945
• phenanthro[9, 10-b]quinoxaline
• DIBENZO(a,c)PHENAZINE
• 9,14-Diazadibenz(a,c)anthracene
• phenanthro[9,10-b]chinoxalin
• 1,2,3,4-Dibenzophenazin
• SCHEMBL732274
• 9,c]anthracene
• AKOS000629546
• 1,3,4-Dibenzphenazine
• DTXSID50175833
• BRN 0217169
• 5-23-10-00183 (Beilstein Handbook Reference)
• KHPYJVQRBJJYSF-UHFFFAOYSA-N
• WLN: T J6 D6 C666 BN QNJ
• MFCD00022300
• DBPZ cpd
• DTXCID2098324
• STK015716
• G85845
• Dibenz(a,c)phenazine
• DB-243385

• Inchi： 1S/C20H12N2/c1-3-9-15-13(7-1)14-8-2-4-10-16(14)20-19(15)21-17-11-5-6-12-18(17)22-20/h1-12H
• InChI Key： KHPYJVQRBJJYSF-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C2C=1C1C=CC=CC=1C1C=CC=CC=12

Computed Properties

• Exact Mass: 280.10000
• Monoisotopic Mass: 280.100048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 5.1

Experimental Properties

• Density: 1.0685 (rough estimate)
• Melting Point: 217°C
• Boiling Point: 413.04°C (rough estimate)
• Flash Point: 251.3°C
• Refractive Index: 1.6450 (estimate)
• PSA: 25.78000
• LogP: 5.08940